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Compound of Interest

Compound Name: 3-Chloro-4-fluorophenol

Cat. No.: B1581553

An In-Depth Technical Guide to 3-Chloro-4-fluorophenol: Structure, Properties, and
Applications

Introduction

3-Chloro-4-fluorophenol is a halogenated aromatic organic compound that serves as a pivotal
intermediate in the landscape of fine chemical synthesis. Its unique molecular architecture,
featuring a phenol ring substituted with both chlorine and fluorine atoms, imparts specific
reactivity and properties that are highly valued in the development of complex molecules. This
guide provides a comprehensive technical overview of 3-Chloro-4-fluorophenol, detailing its
molecular structure, physicochemical properties, synthesis, and applications, with a particular
focus on its role in pharmaceutical and agrochemical research and development. For
researchers and drug development professionals, a thorough understanding of this building
block is essential for leveraging its potential in creating novel and effective chemical entities.

Molecular Identity and Physicochemical Properties

The foundational characteristics of 3-Chloro-4-fluorophenol are defined by its molecular
structure and resulting physical properties. The strategic placement of the chloro, fluoro, and
hydroxyl groups on the benzene ring dictates its chemical behavior and utility as a synthetic
precursor.

Core Molecular Data
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A summary of the key identifiers and molecular properties for 3-Chloro-4-fluorophenol is
presented below. This data is fundamental for stoichiometric calculations, analytical
characterization, and regulatory documentation.

Property Value Source(s)
IUPAC Name 3-chloro-4-fluorophenol [1112][3]
CAS Number 2613-23-2 [1][2][4]
Molecular Formula CeH4CIFO [11[2][3][4]
Molecular Weight 146.55 g/mol [2][5]
Canonical SMILES C1=CC(=C(C=C10)CI)F [1][3]
InChiKey ZOQXLIXHVIVAPLW- 2]

UHFFFAOYSA-N

EC Number 220-042-5 3]

Molecular Structure Visualization

The two-dimensional structure of 3-Chloro-4-fluorophenol illustrates the ortho-relationship
between the chlorine and fluorine atoms and the meta-relationship between the chlorine and
hydroxyl groups.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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